Cas no 188781-08-0 (Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate)

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate is a versatile pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its chloromethyl-substituted pyrimidine core offers reactive sites for further functionalization, enabling the construction of complex heterocyclic compounds. The ester group enhances solubility in organic solvents, facilitating downstream reactions such as nucleophilic substitution or cross-coupling. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in multi-step syntheses. Its structural features make it particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise molecular modifications are critical.

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate structure

188781-08-0 structure

Product Name:Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate

CAS No:188781-08-0

MF:C₈H₉ClN₂O₂

MW:200.622260808945

MDL:MFCD03425963

CID:820507

PubChem ID:21220624

Update Time:2025-06-07

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate
- 2-chloro-4-methylpyrimidine-5-carboxylic acid ethyl ester
- ethyl 2-chloro-4-methyl-5-pyrimidinecarboxylate
- ethyl-2-chloro-4-methylpyrimidine-5-carboxylate
- 2-Chloro-5-(ethoxycarbonyl)-4-methylpyrimidine
- 2-Chloro-4-methyl-5-pyrimidinecarboxylic acid ethyl ester
- 5-Pyrimidinecarboxylic acid, 2-chloro-4-methyl-, ethyl ester
- 2-Chloro-5-(ethoxycarbonyl)-4-methylpyrimidine, 2-Chloro-5-(ethoxycarbonyl)-4-methyl-1,3-diazine
- Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate ,97%
- 2-chloro-4-methyl-pyrimidine-5-carboxylic acid ethyl ester
- XJNJPQSXRUJCIB-UHFFFAOYSA-N
- RP04277
- HP22839
- TRA003734
- EN300-119381
- DB-065657
- DTXSID60611439
- SCHEMBL3435395
- W-206382
- Z1269180990
- MFCD03425963
- 188781-08-0
- PS-4065
- DS-1965
- AC-25268
- CHEMBL1783475
- Ethyl2-chloro-4-methylpyrimidine-5-carboxylate
- CS-W008424
- AKOS015851153
- SY021662
- SB60608
- MDL： MFCD03425963
- Inchi： 1S/C8H9ClN2O2/c1-3-13-7(12)6-4-10-8(9)11-5(6)2/h4H,3H2,1-2H3
- InChI Key： XJNJPQSXRUJCIB-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C(=O)OCC)C(C)=N1

Computed Properties

Exact Mass: 200.03500
Monoisotopic Mass: 200.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 52.1

Experimental Properties

Color/Form: No data available
Density: 1.265
Melting Point: No data available
Boiling Point: 302.7℃ at 760 mmHg
Flash Point: 136.9±22.3 °C
Refractive Index: 1.524
Water Partition Coefficient: Slightly soluble in water.
PSA: 52.08000
LogP: 1.61510

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Storage Condition：Store at 4°C,-4At ℃Store…Better

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E841001-250mg	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	97%	250mg	302.40	2021-05-17
Matrix Scientific	126570-1g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate, >95%	188781-08-0	>95%	1g	$648.00	2021-06-26
Fluorochem	210418-250mg	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	95%	250mg	￡42.00	2022-03-01
Fluorochem	210418-1g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	95%	1g	￡114.00	2022-03-01
Fluorochem	210418-5g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	95%	5g	￡340.00	2022-03-01
Fluorochem	210418-10g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	95%	10g	￡523.00	2022-03-01
Chemenu	CM164841-1g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	97%	1g	$133	2021-08-05
Chemenu	CM164841-5g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	97%	5g	$365	2021-08-05
Chemenu	CM164841-10g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	97%	10g	$561	2021-08-05
Chemenu	CM164841-25g	Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate	188781-08-0	97%	25g	$1103	2021-08-05

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate Production Method

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:188781-08-0)Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate

Order Number:A880497

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:01

Price ($):196.0/490.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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